Cas no 1488279-16-8 (4-ethylcycloheptane-1-sulfonyl chloride)

• Product Name: 4-ethylcycloheptane-1-sulfonyl chloride
• CAS No: 1488279-16-8
• MF: C₉H₁₇ClO₂S
• MW: 224.748080968857
• MDL: MFCD21137585
• CID: 5209753
• PubChem ID: 65087540
• Update Time: 2025-11-02

4-ethylcycloheptane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cycloheptanesulfonyl chloride, 4-ethyl-
• 4-Ethylcycloheptane-1-sulfonyl chloride
• 4-ethylcycloheptane-1-sulfonyl chloride

• MDL： MFCD21137585
• Inchi： 1S/C9H17ClO2S/c1-2-8-4-3-5-9(7-6-8)13(10,11)12/h8-9H,2-7H2,1H3
• InChI Key： LROSRFVXVTXRNJ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)CCCC(CC)CC1

Additional information on 4-ethylcycloheptane-1-sulfonyl chloride

Comprehensive Overview of 4-Ethylcycloheptane-1-sulfonyl Chloride (CAS 1488279-16-8): Properties, Applications, and Industry Trends

4-Ethylcycloheptane-1-sulfonyl chloride (CAS 1488279-16-8) is a specialized sulfonyl chloride derivative with a unique cyclic structure, featuring an ethyl substituent at the 4-position of a seven-membered cycloheptane ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity as a sulfonylation reagent. The presence of both the cycloheptane backbone and sulfonyl chloride functional group enables diverse transformations, making it valuable for constructing complex molecular architectures.

Recent studies highlight the growing demand for cyclic sulfonyl chlorides like 4-ethylcycloheptane-1-sulfonyl chloride in drug discovery, particularly for developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Its bulky cycloheptyl moiety contributes to enhanced steric effects in target binding, a feature increasingly explored in structure-activity relationship (SAR) studies. Researchers frequently search for "sulfonyl chloride reactivity" and "cycloheptane-based building blocks," reflecting the compound's relevance in modern medicinal chemistry.

The synthetic utility of CAS 1488279-16-8 extends to material science, where its derivatives are investigated for polymeric photoacid generators (PAGs) in advanced lithography. This aligns with industry trends toward next-generation semiconductor materials, a hot topic in tech forums. Analytical characterization via NMR spectroscopy (particularly ¹³C and DEPT-135 techniques) confirms the compound's distinct chemical shift patterns between δ 25-35 ppm for cycloheptane carbons and δ 55-60 ppm for the sulfonyl-attached carbon.

From a commercial perspective, suppliers emphasize high-purity grades (>98% by HPLC) of 4-ethylcycloheptane-1-sulfonyl chloride to meet rigorous research standards. Storage recommendations typically suggest anhydrous conditions under inert gas, given the compound's sensitivity to moisture. These protocols address common user queries about "handling sulfonyl chlorides" and "stability of cycloheptane derivatives," which frequently appear in chemical database search logs.

Emerging applications include its use as a precursor for fluorescent probes in bioimaging, leveraging the conformational flexibility of the cycloheptane ring to optimize probe-target interactions. This connects with the booming interest in "small-molecule imaging agents" and "click chemistry compatible scaffolds." The compound's lipophilicity parameters (calculated LogP ~2.8) make it particularly suitable for blood-brain barrier permeable drug candidates, a key focus area in CNS drug development.

Environmental and safety assessments of CAS 1488279-16-8 derivatives show promising biodegradation profiles compared to aromatic sulfonyl chlorides, addressing sustainability concerns in green chemistry initiatives. Patent analysis reveals a steady increase in filings involving this scaffold, particularly for heterocyclic compound synthesis between 2020-2023. These developments respond to market needs for "novel synthetic methodologies" and "fused ring systems," as evidenced by search engine trend data.

In summary, 4-ethylcycloheptane-1-sulfonyl chloride represents a compelling case study in how alicyclic sulfonylating agents bridge multiple scientific disciplines. Its balanced reactivity-selectivity profile and three-dimensional character continue to inspire innovations across therapeutic development, advanced materials, and chemical biology. The compound's trajectory mirrors broader industry shifts toward sp³-rich architectures in molecular design—a paradigm frequently discussed in recent medicinal chemistry symposia.